Cas no 111606-79-2 (3-(4-bromo-N-methylanilino)propanoic acid)

3-(4-bromo-N-methylanilino)propanoic acid structure
111606-79-2 structure
Product Name:3-(4-bromo-N-methylanilino)propanoic acid
CAS No:111606-79-2
MF:C10H12BrNO2
MW:258.111782073975
CID:2607072
PubChem ID:17244990
Update Time:2025-04-21

3-(4-bromo-N-methylanilino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-N-methylanilino)propanoic acid
    • 3-[(4-BROMOPHENYL)(METHYL)AMINO]PROPANOIC ACID
    • AKOS000298499
    • 111606-79-2
    • N-(4-Bromophenyl)-N-methyl-beta-alanine
    • DTXSID90589455
    • Inchi: 1S/C10H12BrNO2/c1-12(7-6-10(13)14)9-4-2-8(11)3-5-9/h2-5H,6-7H2,1H3,(H,13,14)
    • InChI Key: PBUWWQLOLJNHAI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N(C)CCC(=O)O

Computed Properties

  • Exact Mass: 257.00514Da
  • Monoisotopic Mass: 257.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.5Ų
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